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Compound of Interest

Compound Name: {spiro[2.3]hexan-4-yl}methanol

CAS No.: 19740-26-2

Cat. No.: B6618342

Get Quote

Executive Summary
Spiro[2.3]hexan-4-ylmethanol (C7H12O) is a bicyclic alcohol featuring a high-strain

spiro[2.3]hexane scaffold. As a non-aromatic,

-rich motif, it serves as a critical "escape from flatland" tool in modern drug discovery. The
molecule consists of a cyclopropane ring fused to a cyclobutane ring at a single quaternary
carbon (the spiro center), with a hydroxymethyl (-CH

OH) "exit vector" positioned on the cyclobutane ring adjacent to the spiro junction.

This scaffold offers unique vectors for substituent display, high metabolic stability due to the

quaternary center, and a distinct 3D volume profile that differentiates it from standard piperidine

or cyclohexyl bioisosteres.
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Correct identification of the "4-yl" position is critical for synthetic planning and SAR (Structure-

Activity Relationship) analysis. Following IUPAC rules for spiro hydrocarbons:

Start numbering in the smaller ring (cyclopropane) at an atom adjacent to the spiro carbon.

Proceed through the spiro atom (Position 3).

Continue around the larger ring (cyclobutane).

Thus, Position 4 is the carbon in the cyclobutane ring immediately adjacent to the spiro center.

Conformational Dynamics
Ring Strain: The molecule possesses significant strain energy (~50–60 kcal/mol) derived

from the Baeyer strain of the cyclopropane (~27.5 kcal/mol) and cyclobutane (~26.5

kcal/mol) rings.

Pucker: While the cyclopropane ring is planar, the cyclobutane ring typically adopts a

puckered "butterfly" conformation to relieve torsional strain. The hydroxymethyl group at C4

will adopt a pseudo-equatorial or pseudo-axial orientation depending on the specific

diastereomer (cis/trans relative to the ring pucker), influencing its vector projection.

Visualization of the Core
The following diagram illustrates the numbering scheme and the connectivity of the 4-

hydroxymethyl derivative.
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Click to download full resolution via product page

Caption: Numbering scheme of spiro[2.3]hexan-4-ylmethanol. The hydroxymethyl group is

attached at C4, adjacent to the spiro center C3.

Synthetic Pathways[1][2][3][4][5][6]
The synthesis of spiro[2.3]hexan-4-ylmethanol requires constructing the strained spirocyclic

core followed by functional group manipulation. The most robust route involves a [2+2]

cycloaddition strategy.

Primary Route: [2+2] Cycloaddition
This modular approach constructs the cyclobutane ring onto an existing cyclopropane moiety.

Step 1: Cycloaddition

Reagents: Methylenecyclopropane (MCP) + Methyl Acrylate.

Catalyst: Ni(0) or thermal conditions (though thermal [2+2] is often forbidden, strained

alkenes like MCP can undergo this reaction, often catalyzed by transition metals like Ni(cod)

).

Mechanism: Oxidative cyclization to a metallacycle followed by reductive elimination.

Product: Methyl spiro[2.3]hexane-4-carboxylate (mixture with 5-isomer possible, requiring

chromatographic separation).

Step 2: Reduction

Reagents: Lithium Aluminum Hydride (LiAlH

) in THF at 0°C.

Transformation: Reduction of the ester moiety to the primary alcohol.

Alternative Route: Cyclopropanation
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This route builds the cyclopropane ring onto a functionalized cyclobutane.

Precursor: Methyl 2-methylene-cyclobutanecarboxylate.

Reaction: Simmons-Smith cyclopropanation (Zn-Cu, CHngcontent-ng-c2977031039=""

_nghost-ng-c1310870263="" class="inline ng-star-inserted">

I

).[1]

Advantage: Regiochemistry is fixed by the starting material; the carboxylate at position 2

becomes position 4 in the spiro system.
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Caption: Convergent synthesis via Ni-catalyzed [2+2] cycloaddition of methylenecyclopropane

and methyl acrylate.

Physicochemical Profile & Applications
Data Summary
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Property Value / Description Relevance

Formula

C

H

O

Core scaffold

MW 112.17 g/mol
Fragment-based drug design

(FBDD)

ClogP ~0.8–1.2
Favorable lipophilicity for CNS

penetration

Fsp 1.0 (100%)
High 3D complexity (Escape

from Flatland)

H-Bond Donors 1 (-OH) Interaction with target residues

H-Bond Acceptors 1 (-OH) Interaction with target residues

Medicinal Chemistry Utility
Bioisosterism: The spiro[2.3]hexane core serves as a rigid, compact bioisostere for gem-

dimethyl groups or small cycloalkyl rings (cyclopropyl, cyclobutyl).

Vector Positioning: Unlike flexible alkyl chains, the spiro scaffold holds the hydroxymethyl

group in a defined spatial orientation, potentially improving binding affinity by reducing the

entropic penalty upon binding.

Metabolic Stability: The quaternary spiro carbon blocks metabolic oxidation at that position, a

common liability in substituted cyclohexanes or piperidines.

Experimental Protocol (Representative)
Synthesis of Spiro[2.3]hexan-4-ylmethanol via Ester Reduction:

Preparation: An oven-dried round-bottom flask is charged with methyl spiro[2.3]hexane-4-

carboxylate (1.0 equiv) and anhydrous THF (0.2 M concentration) under nitrogen

atmosphere.
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Reduction: The solution is cooled to 0°C. A solution of LiAlH

(1.2 equiv, 1.0 M in THF) is added dropwise over 15 minutes to control the exotherm.

Workup: The mixture is stirred at 0°C for 1 hour, then warmed to room temperature. Quench

sequentially with water (

mL), 15% NaOH (

mL), and water (

mL) (Fieser workup).

Isolation: Filter the white precipitate through a celite pad. Dry the filtrate over MgSO

, concentrate in vacuo.

Purification: The crude oil is purified via silica gel flash chromatography (Hexanes/EtOAc

gradient) to yield the pure alcohol as a colorless oil.
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PubChem Compound Summary. Spiro[2.3]hexane-4-carboxylic acid (Precursor).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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